Cas no 1011711-58-2 (4-Propoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Propoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1011711-58-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1038586
• PubChem ID: 24801187
• Update Time: 2025-10-29

4-Propoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Propoxy-1H-pyrrolo[2,3-b]pyridine
• AK100484
• ANW-70197
• CTK8C3518
• KB-243095
• SureCN2988049
• 1011711-58-2
• DTXSID20647350
• SCHEMBL2988049
• A897221
• 1H-Pyrrolo[2,3-b]pyridine, 4-propoxy-

• MDL： MFCD20669035
• Inchi： 1S/C10H12N2O/c1-2-7-13-9-4-6-12-10-8(9)3-5-11-10/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： HSKZWIBUTZHXOR-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 2.35170

Additional information on 4-Propoxy-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 4-Propoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1011711-58-2)

4-Propoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1011711-58-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of a propoxy group at the 4-position enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for 4-Propoxy-1H-pyrrolo[2,3-b]pyridine has surged, driven by its potential as a kinase inhibitor scaffold in oncology research. Researchers are particularly interested in its ability to modulate key signaling pathways, such as the JAK-STAT and PI3K/AKT/mTOR cascades, which are critical in cancer cell proliferation. The compound's CAS No. 1011711-58-2 is frequently searched in academic databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry.

Another area where 4-Propoxy-1H-pyrrolo[2,3-b]pyridine shows promise is in the development of central nervous system (CNS) therapeutics. Its structural similarity to naturally occurring alkaloids allows it to cross the blood-brain barrier, making it a viable candidate for treating neurodegenerative disorders like Alzheimer's and Parkinson's disease. This aligns with current trends in AI-driven drug discovery, where computational models predict its binding affinity for neurotransmitter receptors.

The synthesis of 4-Propoxy-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic reactions, including Buchwald-Hartwig coupling and nucleophilic aromatic substitution. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce solvent waste and improve atom economy. This resonates with the broader scientific community's focus on sustainable synthesis and ESG (Environmental, Social, and Governance) compliance.

From an industrial perspective, CAS No. 1011711-58-2 is often discussed in forums related to high-value fine chemicals. Its scalability and purity (>98%) make it suitable for GMP (Good Manufacturing Practice) production, a key requirement for pharmaceutical intermediates. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the needs of contract research organizations (CROs) and academic labs.

In summary, 4-Propoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1011711-58-2) represents a versatile building block in modern chemistry. Its applications span from targeted cancer therapy to neurological drug development, with ongoing research exploring its potential in photovoltaic materials and catalysis. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technology.